Cas no 2228507-21-7 (5-2-methoxy-5-(trifluoromethyl)phenyl-1,3-oxazol-2-amine)

• Product Name: 5-2-methoxy-5-(trifluoromethyl)phenyl-1,3-oxazol-2-amine
• CAS No: 2228507-21-7
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 6019403
• PubChem ID: 165884673
• Update Time: 2025-06-09

5-2-methoxy-5-(trifluoromethyl)phenyl-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-methoxy-5-(trifluoromethyl)phenyl-1,3-oxazol-2-amine
• 2228507-21-7
• 5-[2-methoxy-5-(trifluoromethyl)phenyl]-1,3-oxazol-2-amine
• EN300-1965346

• Inchi： 1S/C11H9F3N2O2/c1-17-8-3-2-6(11(12,13)14)4-7(8)9-5-16-10(15)18-9/h2-5H,1H3,(H2,15,16)
• InChI Key： FZCYNXPMEGKYLT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C2=CN=C(N)O2)C=1)OC)(F)F

Computed Properties

• Exact Mass: 258.06161202g/mol
• Monoisotopic Mass: 258.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-2-methoxy-5-(trifluoromethyl)phenyl-1,3-oxazol-2-amine

Introduction to 5-2-methoxy-5-(trifluoromethyl)phenyl-1,3-oxazol-2-amine (CAS No: 2228507-21-7)

The compound 5-2-methoxy-5-(trifluoromethyl)phenyl-1,3-oxazol-2-amine (CAS No: 2228507-21-7) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel bioactive molecules. This heterocyclic amine derivative has garnered considerable attention due to its unique structural features and promising pharmacological properties. The presence of both methoxy and trifluoromethyl substituents on the aromatic ring, coupled with the oxazole core, endows the molecule with enhanced lipophilicity and metabolic stability, making it an attractive candidate for further development.

Recent studies have highlighted the potential of this compound as a lead structure in the quest for new therapeutic agents. The trifluoromethyl group, in particular, is well-documented for its ability to improve binding affinity and reduce metabolic degradation, a crucial factor in drug design. Additionally, the oxazole ring has been extensively studied for its role in various biological processes, including enzyme inhibition and receptor binding. The combination of these structural elements in 5-2-methoxy-5-(trifluoromethyl)phenyl-1,3-oxazol-2-amine suggests a multifaceted pharmacological profile that warrants further exploration.

In the context of modern drug discovery, the development of novel scaffolds that can modulate biological pathways is of paramount importance. The methoxy substituent on the aromatic ring not only contributes to the molecule's solubility but also influences its electronic properties, potentially enhancing interactions with biological targets. This has led to investigations into its potential as an intermediate in the synthesis of more complex pharmacophores. The oxazole moiety, known for its stability under various conditions, provides a robust framework for further derivatization without compromising structural integrity.

The synthesis of 5-2-methoxy-5-(trifluoromethyl)phenyl-1,3-oxazol-2-amine involves a series of well-established organic reactions that highlight its accessibility while maintaining high purity standards. The introduction of the trifluoromethyl group through halogen-metal exchange or direct fluorination techniques has been optimized to ensure regioselectivity and yield. Similarly, the incorporation of the methoxy group via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions demonstrates the compound's versatility as a synthetic intermediate.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that derivatives of oxazole-containing molecules exhibit activity against a range of targets, including kinases and other enzymes implicated in inflammatory and infectious diseases. The trifluoromethyl group's ability to enhance binding interactions with these targets has been particularly noted in preclinical studies. Furthermore, the methoxy substituent may contribute to improved pharmacokinetic properties by modulating solubility and reducing clearance rates.

The compound's structural features also make it an interesting candidate for computational modeling and virtual screening. Advanced computational techniques have been employed to predict binding affinities and identify potential drug-like properties. These studies have revealed that modifications to the aromatic ring or the oxazole core could further optimize activity against specific biological targets. Such insights are invaluable in guiding experimental efforts toward more potent and selective derivatives.

From a medicinal chemistry perspective, 5-2-methoxy-5-(trifluoromethyl)phenyl-1,3-oxazol-2-amine exemplifies how structural diversity can be leveraged to discover new therapeutic agents. The interplay between electronic effects and steric hindrance imposed by substituents like methoxy and trifluoromethyl plays a critical role in determining biological activity. This underscores the importance of understanding molecular interactions at a fundamental level to design compounds with desired pharmacological profiles.

The compound's potential extends beyond traditional small-molecule drug applications. Its unique structural motif has inspired investigations into its use as a building block for larger peptidomimetics or conjugates designed for targeted delivery systems. Such innovations could enhance therapeutic efficacy while minimizing side effects by leveraging advances in biotechnology and nanomedicine.

In conclusion, 5-2-methoxy-5-(trifluoromethyl)phenyl-1,3-oxazol-2-am ine (CAS No: 2228507 -21 -7) represents a promising lead structure with significant potential in pharmaceutical research. Its combination of favorable structural features and documented biological activity positions it as a valuable asset in ongoing drug discovery efforts. Continued investigation into this compound and its derivatives is likely to yield novel therapeutic agents that address critical unmet medical needs.